Cas no 1040638-10-5 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide
• CAS No: 1040638-10-5
• MF: C₁₇H₁₈N₂O₃S₂
• MW: 362.466421604156
• CID: 6044934
• PubChem ID: 25852866
• Update Time: 2025-07-21

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide
• F5099-0692
• 1040638-10-5
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-5-methylthiophene-2-sulfonamide
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-5-methylthiophene-2-sulfonamide
• AKOS024498385

• Inchi： 1S/C17H18N2O3S2/c1-11-2-7-16(23-11)24(21,22)18-14-6-5-12-8-9-19(15(12)10-14)17(20)13-3-4-13/h2,5-7,10,13,18H,3-4,8-9H2,1H3
• InChI Key： PKLNLWPDUFZPKB-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NC1C=CC2CCN(C=2C=1)C(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 362.07588479g/mol
• Monoisotopic Mass: 362.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide

Comprehensive Overview of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide (CAS No. 1040638-10-5)

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide (CAS No. 1040638-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative combines a cyclopropanecarbonyl moiety with a dihydroindole core and a methylthiophene sulfonamide group, making it a versatile candidate for drug discovery. Researchers are particularly interested in its role as a modulator of specific biological pathways, which aligns with current trends in precision medicine and targeted therapy.

The compound's CAS No. 1040638-10-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure features a sulfonamide linkage, a functional group widely explored in medicinal chemistry for its ability to interact with enzymes and receptors. The incorporation of a cyclopropane ring enhances metabolic stability, a property highly sought after in the development of orally bioavailable drugs. This aligns with the growing demand for small-molecule therapeutics with improved pharmacokinetic profiles.

In recent years, the scientific community has focused on the potential of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide in addressing unmet medical needs, particularly in oncology and inflammation. Its mechanism of action is hypothesized to involve selective inhibition of key signaling proteins, a topic frequently searched in academic and industrial research circles. The compound's dihydroindole scaffold is reminiscent of several FDA-approved drugs, further highlighting its relevance in modern drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 1040638-10-5 involves multi-step organic transformations, including sulfonylation and amide coupling reactions. These processes are optimized to achieve high yields and purity, meeting the stringent requirements of preclinical studies. The compound's physicochemical properties, such as solubility and lipophilicity, are carefully characterized to ensure compatibility with various formulation strategies—a key consideration in today's drug development pipelines.

The rising interest in small-molecule inhibitors and kinase modulators has positioned N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide as a compound of significant investigative value. Its structural motifs are frequently discussed in patent literature and scientific publications, reflecting its potential intellectual property value. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery that has gained substantial traction in recent years.

Quality control and analytical characterization of CAS No. 1040638-10-5 are performed using advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure batch-to-batch consistency, a critical factor in translational research. The compound's stability under various storage conditions is also rigorously evaluated, addressing common concerns in compound management and logistics.

In summary, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-5-methylthiophene-2-sulfonamide represents a compelling case study in contemporary medicinal chemistry. Its multifaceted applications, combined with the ongoing demand for innovative therapeutic agents, make it a subject of enduring scientific and commercial interest. Future research directions may explore its potential in combination therapies or as a scaffold for further structural optimization, keeping it at the forefront of biomedical innovation.